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Compound of Interest

2-(2-Ethoxyethoxy)-5-
Compound Name:

methylaniline
CAS No.: 946773-50-8
Cat. No.: B3173145

Get Quote

Executive Summary & Compound Profile

Ethoxyethoxy anilines (e.g., 2-[2-(ethoxy)ethoxy]aniline) represent a specialized class of aniline
derivatives frequently employed as scaffolds in kinase inhibitor development and as coupling
components in azo-dye synthesis.[1]

These compounds present a dual-hazard profile:

e The Aniline Core: Potent methemoglobinemia inducer, skin sensitizer, and potential
mutagen.[1]

e The Glycol Ether Tail: Enhances lipophilicity and dermal absorption rates while introducing
potential peroxide-forming capabilities upon prolonged storage.[1]

Critical Warning: Unlike simple inorganic acids that cause immediate pain upon contact,
ethoxyethoxy anilines can be absorbed through intact skin without immediate sensation,
leading to delayed systemic toxicity (cyanosis) hours after exposure.[1]
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Phvsiocl ical file ( ive)

Property Value | Characteristic Implication

High surface adhesion; difficult

Physical State Oily Liquid / Low-melting Solid )
to rinse.[1]
Low volatility at RT, but
Boiling Point >250°C (High) generates toxic mists if heated.
[1]
Rapidly crosses dermal
Solubility Lipophilic & Organic Soluble barriers; incompatible with

aqueous washdowns alone.[1]

Colorless (Pure) Visual quality indicator; dark

Appearance

Brown (Oxidized) color indicates degradation.[1]

Engineering Controls & Containment

Causality: Due to the high boiling point, inhalation risk is moderate at room temperature but
becomes critical during synthesis (heating) or workup (aerosolization).[1]

Primary Containment[1]

o Standard Handling: Must be performed within a Class Il Fume Hood with a face velocity of
80-100 fpm.[1]

e Weighing Operations:
o Solids: Use a static-free balance enclosure inside the hood.[1]

o Liquids: Never pour.[1][2] Use positive-displacement pipettes or glass syringes to prevent

dripping.[1]

Inert Atmosphere Protocol

Anilines are electron-rich and prone to rapid oxidation (N-oxide formation and polymerization),
turning the sample black/tarry.
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o Storage: Headspace must be purged with Nitrogen (

) or Argon after every use.[1]

e Reaction: All heating steps requires an inert manifold.[1]

Personal Protective Equipment (PPE) Strategy

Expert Insight: Standard disposable nitrile gloves (4 mil) are insufficient for prolonged contact
with ethoxyethoxy anilines.[1] The ether tail facilitates permeation, often achieving
breakthrough in <15 minutes.

The "Barrier-in-Depth" Protocol

We utilize a validated Double-Gloving System for all handling >10 mL or >10 minutes.[1]

e Inner Layer (The Shield): Silver Shield™ (EVOH/PE laminate) or heavy-gauge Butyl Rubber.
[1]

o Why: Resists aromatic amines and glycol ethers for >4 hours.[1]
e Outer Layer (The Dexterity): 6-8 mil Nitrile.[1]
o Why: Protects the inner glove from physical tears and provides grip.[1]

o Body Protection: Tyvek® lab coat or chemical apron.[1] Avoid cotton, which absorbs and
holds the toxin against the skin.

Visualization: PPE Decision Matrix
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Handling Ethoxyethoxy Aniline

Physical State?

(Solid / Crystalline) Liquid / Oil

Quantity?

L.ow Dust Risk /Brief Exposure

G 100 mg (WeighingD G 100 mg or Synthesis)

Std. Nitrile (Double) + Lab Coat Laminate Liner + Nitrile Outer

Change every 30 mins Tyvek Sleeves Required

Click to download full resolution via product page

Figure 1: Decision matrix for PPE selection based on physical state and quantity. Note that
liquid handling always defaults to higher protection due to permeation risks.

Experimental Protocol: Safe Transfer & Quenching

Objective: Transfer 5.0 g of 2-(2-ethoxyethoxy)aniline for a Buchwald-Hartwig coupling without
introducing oxygen or risking exposure.[1]
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Materials

e Schlenk line or Nitrogen balloon.[1]
e Glass syringe (10 mL) with long stainless steel needle (12 inch).[1]
e Septum-sealed storage bottle.[1]
e Quenching solution: 10% HCI (aq).[1]
Step-by-Step Methodology
e Preparation:
o Secure the receiving reaction vessel and the source bottle.
o Flush the syringe with
three times.[1]
e The Transfer:
o Insert a bleed needle (

source) into the source bottle septum to prevent vacuum lock.[1]

o Withdraw the required volume slowly to avoid bubble formation (cavitation can aerosolize
the compound).

o Critical: Wipe the needle tip with a Kimwipe soaked in dilute HCI immediately after
withdrawal to neutralize exterior droplets.[1]

e Dispensing:

o Inject directly into the solvent of the reaction vessel. Do not run the liquid down the vessel
wall (increases surface area for oxidation).[1]

o Decontamination:
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o Immediately draw 10% HCI into the used syringe.[1] The acid converts the lipophilic aniline
into the hydrophilic anilinium salt, drastically reducing volatility and skin absorption
potential.

o Dispose of the syringe in a dedicated "Cytotoxic/Sharps" container.
Storage & Stability Management
Ethoxyethoxy anilines are susceptible to two degradation pathways:

» Auto-oxidation: Formation of azobenzene impurities (darkening).[1]

» Peroxide Formation: The ether chain can form peroxides over years, though less rapidly than
pure ethers.[1]

Protocol:
o Container: Amber glass with Teflon-lined cap.[1]
e Environment: Store at +4°C in the dark.

o Shelf-Life: Re-test purity (NMR/LC-MS) every 6 months. If the liquid has turned opaque
black, distill under reduced pressure before use; filtration is insufficient.

Emergency Response: Methemoglobinemia
Mechanism:[1] Aniline metabolites oxidize Hemoglobin (

) to Methemoglobin (

), which cannot transport oxygen.[1]

Recognition[1][3]

o Early Signs: Headache, fatigue, dizziness.[1][3]
o Specific Sign: Cyanosis (blue lips/fingernails) without respiratory distress.[1]

o Pulse Oximetry False Read: Standard pulse oximeters may read falsely high (e.g., 85-90%)
even in severe Methemoglobinemia.[1]
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First Aid Action Plan

e Skin Contact:

o Do NOT use alcohol/solvent wipes (increases absorption).[1]

o Wash with polyethylene glycol (PEG-400) or copious soap and water for 15 minutes.[1]
 Inhalation/Ingestion:

o Move to fresh air.[1][4][5][6]

o Alert medical services immediately.[1][2][7] Mention "Aniline Exposure - Suspected
Methemoglobinemia."[1]

o Medical Note: The antidote is typically Methylene Blue (1-2 mg/kg 1V), administered only
by physicians.[1]

Waste Disposal

e Segregation: Do not mix with oxidizing agents (nitric acid, peroxides) — risk of violent
reaction/ignition.[1][2]

o Classification: Segregate as "Toxic Organic - Nitrogen Containing."[1]

o Neutralization: For small spills, treat with excess dilute HCI to form the salt, absorb with
vermiculite, and pack for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethoxyethoxy Anilines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3173145/docs#application-note-handling-
precautions-for-ethoxyethoxy-anilines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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